Cas no 2200424-76-4 (3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one)

• Product Name: 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one
• CAS No: 2200424-76-4
• MF: C₇H₉N₃O₂S
• MW: 199.230259656906
• CID: 5325154
• Update Time: 2025-06-09

3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]-
• 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one

• Inchi： 1S/C7H9N3O2S/c1-4-9-7(13-10-4)12-5-2-3-8-6(5)11/h5H,2-3H2,1H3,(H,8,11)
• InChI Key： PXMUWTPFFRFRDN-UHFFFAOYSA-N
• SMILES： N1CCC(OC2SN=C(C)N=2)C1=O

Additional information on 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one

Research Brief on 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one (CAS: 2200424-76-4): Recent Advances and Applications

In recent years, the compound 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one (CAS: 2200424-76-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its unique thiadiazole and pyrrolidinone moieties, has shown promising potential in various therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one has been optimized through several innovative approaches. Recent studies have highlighted the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to improve yield and reduce environmental impact. The compound's structural features, including the presence of a thiadiazole ring, contribute to its stability and reactivity, making it a versatile intermediate for further chemical modifications.

From a biological perspective, 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one has demonstrated notable activity in preclinical studies. Research indicates that this compound exhibits inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, its ability to modulate certain kinase activities has sparked interest in oncology research, where it is being explored as a candidate for targeted cancer therapies.

Recent in vitro and in vivo studies have further elucidated the compound's mechanism of action. For instance, one study published in the Journal of Medicinal Chemistry reported that 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one effectively inhibits the production of pro-inflammatory cytokines in macrophage cells. Another study highlighted its role in enhancing the efficacy of existing chemotherapeutic agents by overcoming drug resistance mechanisms in cancer cell lines.

Despite these promising findings, challenges remain in the development of 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic evaluations. Researchers are currently exploring various derivatives and formulations to optimize its pharmacological profile.

In conclusion, 3-[(3-methyl-1,2,4-thiadiazol-5-yl)oxy]pyrrolidin-2-one represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and synthetic versatility make it a valuable candidate for further investigation. Continued efforts in understanding its molecular interactions and improving its drug-like properties will be crucial for translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the potential of this compound for therapeutic use.